1-(2-methylbenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-methylphenyl)methyl]-2-oxo-N-(4-sulfamoylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H19N3O4S/c1-14-5-2-3-6-15(14)13-23-12-4-7-18(20(23)25)19(24)22-16-8-10-17(11-9-16)28(21,26)27/h2-12H,13H2,1H3,(H,22,24)(H2,21,26,27)
• InChI Key: SNYPIEDPYDSTFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

1-(2-methylbenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique structure and properties that make it a promising candidate for drug development and other scientific research applications.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

Aromatic sulfonamide inhibitors, including compounds similar in structure to "1-(2-methylbenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide," have been identified as potent inhibitors of various carbonic anhydrase isoenzymes (hCA I, hCA II, hCA IV, and hCA XII). These inhibitors show nanomolar half maximal inhibitory concentrations (IC50) and exhibit selective activity against different isoenzymes, highlighting their potential in therapeutic applications such as the treatment of glaucoma, epilepsy, obesity, and cancer (Supuran, Maresca, Gregáň, & Remko, 2013).

HIV Integrase Inhibitors

N-Benzyl-5,6-dihydroxypyrimidine-4-carboxamides, which share a similar synthetic approach to the compound of interest, have been reported as a class of potent HIV integrase inhibitors. These compounds inhibit the HIV-integrase-catalyzed strand transfer process, crucial for HIV replication. Modifications to this molecular framework have led to compounds with significant antiviral activity, highlighting the potential of such structures in developing new antiviral therapies (Pace et al., 2007).

Antineoplastic Agents

Compounds with similar structural features, such as solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, have been synthesized and evaluated as potential antineoplastic agents. Their crystal structure and molecular conformation have been studied, providing insights into their interactions with biological molecules and potential efficacy in cancer treatment (Banerjee et al., 2002).

Antibacterial and Antifungal Agents

Aromatic polyamide and polyimide derivatives, synthesized from compounds with similar functionalities, have shown promising antibacterial and antifungal activities. These findings suggest the potential of such compounds in developing new antimicrobial agents with improved efficacy and lower side effects (Govindaraj et al., 2021).